molecular formula C15H25NO4 B2480133 8-(tert-Butoxycarbonyl)-8-azaspiro[4.5]decane-1-carboxylic acid CAS No. 1250996-34-9

8-(tert-Butoxycarbonyl)-8-azaspiro[4.5]decane-1-carboxylic acid

Cat. No. B2480133
CAS RN: 1250996-34-9
M. Wt: 283.368
InChI Key: YACOCSGNAPWKKA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8-(tert-Butoxycarbonyl)-8-azaspiro[4.5]decane-1-carboxylic acid is a compound of interest in the field of organic chemistry due to its unique structure and potential utility in synthesizing biologically active molecules. It serves as a building block for the development of various heterocyclic compounds, which can be used in the search for new therapeutic agents.

Synthesis Analysis

The synthesis of related spirocyclic compounds involves general procedures that enable the preparation of spirocyclic 3-oxotetrahydrofurans, which are crucial for creating other potential biologically active heterocyclic compounds. A specific example includes the reaction of tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate with N,N-dimethylformamide dimethyl acetal to yield isomeric condensation products through a reaction that highlights the compound's reactivity and potential for further chemical transformations (Moskalenko & Boev, 2012).

Molecular Structure Analysis

The molecular structure of similar compounds, such as enantiomers of cyclic α-amino acids derived from this compound, has been analyzed using X-ray diffraction. These studies reveal the conformational aspects of the molecule, including the arrangement of atoms and the spatial orientation that plays a crucial role in its reactivity and interactions with other molecules (Żesławska, Jakubowska, & Nitek, 2017).

Chemical Reactions and Properties

The compound's chemical properties facilitate its involvement in a variety of chemical reactions, such as those leading to the formation of biologically active compounds. For example, the application of NMR spectroscopy has been used to assign the absolute configurations of related compounds, demonstrating the compound's utility in synthesizing complex molecules with defined stereochemistry (Jakubowska et al., 2013).

Scientific Research Applications

Synthesis and Structural Analysis

  • Synthesis and Evaluation of Radioligands : A study by Tian et al. (2020) discussed the synthesis and evaluation of 1-oxa-8-azaspiro[4.5]decane derivatives as selective σ1 receptor ligands. They exhibited nanomolar affinity for σ1 receptors and moderate selectivity over σ2 receptors. One compound demonstrated potential as a brain imaging agent for σ1 receptors after radiolabeling and biodistribution studies in mice (Tian et al., 2020).

  • Muscarinic Agonists for Antidementia Drugs : Tsukamoto et al. (1993) synthesized a series of spirooxazolidine-2,4-dione derivatives, related to a known M1 agonist, to evaluate as cholinergic agents. Some compounds showed affinity for M1 receptors and reversed scopolamine-induced impairment in mice, suggesting potential as muscarinic agonists for antidementia drugs (Tsukamoto et al., 1993).

  • Anticonvulsant Properties : Kamiński et al. (2014) reported the synthesis and anticonvulsant properties of various spiro compounds, including 8-azaspiro[4.5]decane-7,9-diones. They identified compounds effective in animal models of epilepsy, with some showing protection against both MES and scPTZ seizures (Kamiński et al., 2014).

Chemical Modifications and Biological Effects

  • Modification for Therapeutic Activity : Badger et al. (1990) studied SK&F 105685, a novel azaspirane, which showed therapeutic activity in rat models of autoimmune disease. The study demonstrated the induction of non-specific suppressor cells, hinting at its potential therapeutic mechanisms (Badger et al., 1990).

  • Therapeutic Effects in Autoimmune Diseases : In a related study, the therapeutic effects of SK&F 105685 in rat models of arthritis and its potential to modify disease outcome were explored, showing its potential as an anti-arthritic agent (Badger et al., 1993).

  • Effects on Renal Allograft Rejection : Fan et al. (1993) investigated the effects of SKF 105685 on renal allograft rejection in rats, finding substantial amelioration. The compound seemed to induce suppressor activity and affect eicosanoid production, contributing to its beneficial effects (Fan et al., 1993).

properties

IUPAC Name

8-[(2-methylpropan-2-yl)oxycarbonyl]-8-azaspiro[4.5]decane-4-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H25NO4/c1-14(2,3)20-13(19)16-9-7-15(8-10-16)6-4-5-11(15)12(17)18/h11H,4-10H2,1-3H3,(H,17,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YACOCSGNAPWKKA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)N1CCC2(CCCC2C(=O)O)CC1
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H25NO4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

283.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.